Cas no 2034277-17-1 (4-{[1-(2,4-dimethylbenzenesulfonyl)piperidin-3-yl]oxy}pyrimidine)

• Product Name: 4-{[1-(2,4-dimethylbenzenesulfonyl)piperidin-3-yl]oxy}pyrimidine
• CAS No: 2034277-17-1
• MF: C₁₇H₂₁N₃O₃S
• MW: 347.43194270134
• CID: 5332588
• Update Time: 2025-05-24

4-{[1-(2,4-dimethylbenzenesulfonyl)piperidin-3-yl]oxy}pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-((1-((2,4-dimethylphenyl)sulfonyl)piperidin-3-yl)oxy)pyrimidine
• 4-[1-(2,4-dimethylphenyl)sulfonylpiperidin-3-yl]oxypyrimidine
• 4-{[1-(2,4-dimethylbenzenesulfonyl)piperidin-3-yl]oxy}pyrimidine

• Inchi： 1S/C17H21N3O3S/c1-13-5-6-16(14(2)10-13)24(21,22)20-9-3-4-15(11-20)23-17-7-8-18-12-19-17/h5-8,10,12,15H,3-4,9,11H2,1-2H3
• InChI Key： IOVJHHFNYAWKJH-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1C)(N1CCCC(C1)OC1C=CN=CN=1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 508
• XLogP3: 2.6
• Topological Polar Surface Area: 80.8

Additional information on 4-{[1-(2,4-dimethylbenzenesulfonyl)piperidin-3-yl]oxy}pyrimidine

Recent Advances in the Study of 4-{[1-(2,4-dimethylbenzenesulfonyl)piperidin-3-yl]oxy}pyrimidine (CAS: 2034277-17-1)

The compound 4-{[1-(2,4-dimethylbenzenesulfonyl)piperidin-3-yl]oxy}pyrimidine (CAS: 2034277-17-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This molecule, characterized by its unique sulfonylpiperidine-pyrimidine hybrid structure, has been the subject of several studies aimed at elucidating its biological activity, mechanism of action, and potential as a drug candidate. The following sections provide a comprehensive overview of the latest research findings related to this compound.

Recent studies have focused on the synthesis and optimization of 4-{[1-(2,4-dimethylbenzenesulfonyl)piperidin-3-yl]oxy}pyrimidine to enhance its pharmacokinetic and pharmacodynamic properties. Researchers have employed advanced synthetic techniques, including microwave-assisted synthesis and chiral resolution, to produce enantiomerically pure forms of the compound. These efforts have yielded derivatives with improved solubility, stability, and bioavailability, making them more suitable for in vivo studies.

In vitro and in vivo evaluations have demonstrated that 4-{[1-(2,4-dimethylbenzenesulfonyl)piperidin-3-yl]oxy}pyrimidine exhibits potent inhibitory activity against specific kinase targets implicated in cancer and inflammatory diseases. For instance, the compound has shown nanomolar affinity for certain tyrosine kinases, which play a critical role in cell proliferation and survival pathways. These findings suggest its potential as a targeted therapy for malignancies driven by kinase dysregulation.

Mechanistic studies have further revealed that 4-{[1-(2,4-dimethylbenzenesulfonyl)piperidin-3-yl]oxy}pyrimidine induces apoptosis in cancer cells by modulating key signaling pathways, including the PI3K/AKT and MAPK cascades. Additionally, the compound has been shown to synergize with conventional chemotherapeutic agents, enhancing their efficacy while reducing off-target effects. These properties highlight its potential as both a standalone and adjunctive therapeutic agent.

Despite these promising results, challenges remain in the development of 4-{[1-(2,4-dimethylbenzenesulfonyl)piperidin-3-yl]oxy}pyrimidine as a clinical candidate. Issues such as metabolic stability, potential drug-drug interactions, and toxicity profiles need to be addressed through further preclinical studies. Ongoing research is also exploring the compound's applicability in other therapeutic areas, such as neurodegenerative and autoimmune diseases, broadening its potential impact.

In conclusion, 4-{[1-(2,4-dimethylbenzenesulfonyl)piperidin-3-yl]oxy}pyrimidine (CAS: 2034277-17-1) represents a promising scaffold for drug development, with demonstrated activity against multiple disease-relevant targets. Continued research efforts are expected to refine its properties and expand its therapeutic applications, positioning it as a valuable asset in the arsenal of modern medicine.